N-[2-(3-cyclopropyl-1,2,4-triazol-4-yl)ethyl]-4-ethylcyclohexane-1-carboxamide

• IUPAC Name: N-[2-(3-cyclopropyl-1,2,4-triazol-4-yl)ethyl]-4-ethylcyclohexane-1-carboxamide
• InChI: InChI=1S/C16H26N4O/c1-2-12-3-5-14(6-4-12)16(21)17-9-10-20-11-18-19-15(20)13-7-8-13/h11-14H,2-10H2,1H3,(H,17,21)
• InChI Key: IEDISWKPZCPTRF-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCC(CC1)C(=O)NCCN2C=NN=C2C3CC3
• Molecular Formula: C16H26N4O
• Molecular Weight: 290.40 g/mol

Description

N-[2-(3-cyclopropyl-1,2,4-triazol-4-yl)ethyl]-4-ethylcyclohexane-1-carboxamide, also known as CTET, is a compound that has been widely studied for its potential applications in scientific research.

Mechanism of Action

The exact mechanism of action of N-[2-(3-cyclopropyl-1,2,4-triazol-4-yl)ethyl]-4-ethylcyclohexane-1-carboxamide is not fully understood, but studies have suggested that it acts on the GABAergic system in the brain. Specifically, N-[2-(3-cyclopropyl-1,2,4-triazol-4-yl)ethyl]-4-ethylcyclohexane-1-carboxamide has been shown to enhance GABAergic neurotransmission, which may contribute to its analgesic and anxiolytic effects.
Biochemical and Physiological Effects
Studies have shown that N-[2-(3-cyclopropyl-1,2,4-triazol-4-yl)ethyl]-4-ethylcyclohexane-1-carboxamide has a variety of biochemical and physiological effects. For example, N-[2-(3-cyclopropyl-1,2,4-triazol-4-yl)ethyl]-4-ethylcyclohexane-1-carboxamide has been shown to reduce the production of inflammatory cytokines, such as TNF-α and IL-6, in animal models of inflammation. Additionally, N-[2-(3-cyclopropyl-1,2,4-triazol-4-yl)ethyl]-4-ethylcyclohexane-1-carboxamide has been shown to reduce the expression of COX-2, an enzyme involved in the production of inflammatory prostaglandins. Physiologically, N-[2-(3-cyclopropyl-1,2,4-triazol-4-yl)ethyl]-4-ethylcyclohexane-1-carboxamide has been shown to reduce pain and anxiety in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[2-(3-cyclopropyl-1,2,4-triazol-4-yl)ethyl]-4-ethylcyclohexane-1-carboxamide for lab experiments is its high purity and yield. Additionally, N-[2-(3-cyclopropyl-1,2,4-triazol-4-yl)ethyl]-4-ethylcyclohexane-1-carboxamide has been shown to have low toxicity in animal models, making it a safe compound to work with. However, one limitation of N-[2-(3-cyclopropyl-1,2,4-triazol-4-yl)ethyl]-4-ethylcyclohexane-1-carboxamide is its limited solubility in aqueous solutions, which may make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research on N-[2-(3-cyclopropyl-1,2,4-triazol-4-yl)ethyl]-4-ethylcyclohexane-1-carboxamide. One area of interest is its potential as a treatment for various neurological disorders, such as epilepsy and anxiety disorders. Additionally, further research could be done to elucidate the exact mechanism of action of N-[2-(3-cyclopropyl-1,2,4-triazol-4-yl)ethyl]-4-ethylcyclohexane-1-carboxamide and to identify potential targets for its therapeutic effects. Finally, studies could be done to optimize the synthesis method for N-[2-(3-cyclopropyl-1,2,4-triazol-4-yl)ethyl]-4-ethylcyclohexane-1-carboxamide and to develop new derivatives with improved properties.

Synthesis Methods

The synthesis of N-[2-(3-cyclopropyl-1,2,4-triazol-4-yl)ethyl]-4-ethylcyclohexane-1-carboxamide involves the reaction of 4-ethylcyclohexanone with ethyl 2-bromoacetate to form 4-ethylcyclohexanone ethyl ester. The ester is then treated with sodium hydride and 3-cyclopropyl-1,2,4-triazole to produce the final product, N-[2-(3-cyclopropyl-1,2,4-triazol-4-yl)ethyl]-4-ethylcyclohexane-1-carboxamide. The yield of this synthesis method is reported to be high, and the purity of the compound can be confirmed using various analytical techniques such as NMR and HPLC.

Scientific Research Applications

N-[2-(3-cyclopropyl-1,2,4-triazol-4-yl)ethyl]-4-ethylcyclohexane-1-carboxamide has been extensively studied for its potential applications in scientific research. One of the main areas of interest is its potential as a therapeutic agent for various diseases. Studies have shown that N-[2-(3-cyclopropyl-1,2,4-triazol-4-yl)ethyl]-4-ethylcyclohexane-1-carboxamide has anti-inflammatory and analgesic effects, making it a potential treatment for conditions such as arthritis and neuropathic pain. Additionally, N-[2-(3-cyclopropyl-1,2,4-triazol-4-yl)ethyl]-4-ethylcyclohexane-1-carboxamide has been shown to have antitumor activity, making it a potential treatment for cancer.